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Compound of Interest

Compound Name: Di(tridecyl) thiodipropionate

Cat. No.: B077517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of

Di(tridecyl) thiodipropionate, a chemical compound recognized for its antioxidant properties

and applications in various industries, including cosmetics and plastics.[1][2] This document is

intended to serve as a foundational resource for professionals in research and development.

Molecular and Chemical Properties
Di(tridecyl) thiodipropionate is a diester derivative of Thiodipropionic Acid.[2] It functions as

an antioxidant by impeding oxidation reactions, which helps in preserving the integrity of

products it is incorporated into.[2]

Quantitative Data Summary
The core molecular and physical properties of Di(tridecyl) thiodipropionate are summarized

in the table below. This data is essential for a variety of applications, from analytical method

development to formulation science.
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Property Value Source

Molecular Formula C₃₂H₆₂O₄S [1][3][4][5]

Molecular Weight 542.9 g/mol [3][4]

IUPAC Name

tridecyl 3-(3-oxo-3-

tridecoxypropyl)sulfanylpropan

oate

[3]

CAS Number 10595-72-9 [1][5]

Physical Description Liquid

Density 0.939 g/cm³ [1]

Boiling Point 602.7°C at 760 mmHg [1]

Flash Point 275.2°C [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

above were not available in the referenced search results. These values are typically

determined using standard analytical techniques such as mass spectrometry for molecular

weight and formula, and various physical chemistry methods for density, boiling point, and flash

point.

Logical Relationships of Molecular Identifiers
The following diagram illustrates the logical flow from the chemical name to its structural and

quantitative molecular identifiers.
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Di(tridecyl) thiodipropionate

Molecular Formula
C₃₂H₆₂O₄S

 has a

Molecular Weight
542.9 g/mol

 corresponds to a
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Figure 1: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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